Tuning the properties of atomically precise gold nanoclusters for biolabeling and drug delivery†
Chemical Communications Pub Date: 2020-06-23 DOI: 10.1039/D0CC03498C
Abstract
A structure-determined gold-levonorgestrel nanocluster, Au10(C21H27O2)10 (Au10NC), has been obtained via solvent induced crystal transformation from Au8(C21H27O2)8 (Au8NC), accompanied by a fluorescence color change from green to yellow. A cationic polymer, poly(allylamine hydrochloride) (PAH), was chosen to assemble with Au10NC to prepare monodisperse and stable particles (Au10NC-PAH) with an increased quantum yield of 49.8%. The as-fabricated Au10NC-PAH realized effective antibody-mediated actin imaging and sustained drug release.

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